Cas no 2229373-48-0 (2-methylbutyl sulfamate)

• Product Name: 2-methylbutyl sulfamate
• CAS No: 2229373-48-0
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 6058521
• PubChem ID: 87409725
• Update Time: 2023-12-15

2-methylbutyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-methylbutyl sulfamate
• EN300-1989206
• 2229373-48-0
• SCHEMBL2591059

• Inchi： 1S/C5H13NO3S/c1-3-5(2)4-9-10(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： OIJGGKGTGVCMSK-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC(C)CC

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives